3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(2-methoxyphenoxy)acetate
• InChI: InChI=1S/C18H20N2O6/c1-22-13-6-4-5-7-15(13)25-11-17(21)26-20-18(19)12-8-9-14(23-2)16(10-12)24-3/h4-10H,11H2,1-3H3,(H2,19,20)
• InChI Key: AJDSUGPZBDVKMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)COC2=CC=CC=C2OC)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)COC2=CC=CC=C2OC)/N)OC
• Molecular Formula: C18H20N2O6
• Molecular Weight: 360.4 g/mol

Description

3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide, also known as DMAPA, is a chemical compound that has gained significant attention in the field of scientific research. DMAPA is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair.

Mechanism of Action

3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide inhibits PARP by binding to its catalytic domain, preventing the formation of poly(ADP-ribose) chains. This leads to the accumulation of DNA damage, which can trigger cell death pathways. 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to induce apoptosis in cancer cells and protect against oxidative stress in neurons.
Biochemical and Physiological Effects
3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have potent anti-tumor activity in preclinical studies. It enhances the efficacy of chemotherapy and radiation therapy by increasing DNA damage and inhibiting DNA repair. 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide also has neuroprotective effects, protecting against oxidative stress and reducing inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide is its potency as a PARP inhibitor. It has been shown to be more effective than other PARP inhibitors in preclinical studies. However, its high potency also makes it toxic to normal cells, which limits its use in clinical settings. In addition, 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide is not water-soluble, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide research. One direction is to develop water-soluble analogs of 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide that can be administered in vivo. Another direction is to investigate the use of 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide in combination with other therapies, such as immunotherapy, to enhance its anti-tumor activity. Finally, further research is needed to understand the mechanisms underlying 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide's neuroprotective effects and its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide can be synthesized through a multistep reaction starting with 3,4-dimethoxyaniline. The first step involves the protection of the amino group with tert-butyloxycarbonyl (Boc) to form Boc-3,4-dimethoxyaniline. The Boc group is then removed, and the resulting compound is reacted with 2-methoxyphenol to form 3,4-dimethoxy-N-{[(2-methoxyphenyl)oxy]carbonyl}aniline. The final step involves the reaction of 3,4-dimethoxy-N-{[(2-methoxyphenyl)oxy]carbonyl}aniline with phosgene and ammonium hydroxide to form 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide.

Scientific Research Applications

3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been extensively studied for its potential use in cancer therapy. PARP is overexpressed in many cancer cells, and its inhibition can lead to DNA damage and cell death. 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies. In addition, 3,4-dimethoxy-N'-{[(2-methoxyphenoxy)acetyl]oxy}benzenecarboximidamide has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.